2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone

• Molecular Formula: C22H15ClN2O6S2
• Molecular Weight: 502.9 g/mol
• IUPAC Name: 2-[4-chloro-3-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylphenyl]sulfanyl-1-(4-nitrophenyl)ethanone
• InChI: InChI=1S/C22H15ClN2O6S2/c23-19-10-9-18(32-12-20(26)14-1-5-16(6-2-14)24(28)29)11-22(19)33-13-21(27)15-3-7-17(8-4-15)25(30)31/h1-11H,12-13H2
• InChI Key: WPDWLLDGJQVOQD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)CSC2=CC(=C(C=C2)Cl)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Description

2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone, also known as CNO-1, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of medicinal chemistry. CNO-1 belongs to the class of organic compounds known as ketones and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone involves the inhibition of various enzymes and signaling pathways that are essential for the growth and survival of cancer cells. 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone has been shown to inhibit the activity of topoisomerase II, which is an enzyme required for DNA replication and cell division. 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone also inhibits the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone has been shown to have several biochemical and physiological effects on the body. Studies have shown that 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone can induce oxidative stress in cancer cells, leading to cell death. Additionally, 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone has been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for the development of inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone in lab experiments is its potent anti-cancer activity. 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further development. However, one of the limitations of using 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone in lab experiments is its potential toxicity. 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone has been shown to induce oxidative stress in normal cells, leading to cell damage.

Future Directions

There are several future directions for the research and development of 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone. One of the potential applications of 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone is in the treatment of bacterial infections. Studies have shown that 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone exhibits potent antibacterial activity against several strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, further studies are needed to investigate the potential of 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone in combination therapy with other anti-cancer drugs. Finally, the development of novel drug delivery systems for 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone could potentially enhance its therapeutic efficacy and reduce its toxicity.
In conclusion, 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone is a chemical compound that has shown promising potential in the treatment of various diseases, including cancer, inflammation, and bacterial infections. Its potent anti-cancer activity, as well as its anti-inflammatory and antibacterial properties, make it a promising candidate for further development. However, further studies are needed to investigate its potential toxicity and to develop novel drug delivery systems for enhanced therapeutic efficacy.

Synthesis Methods

The synthesis of 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone involves the reaction of 2-chloro-5-nitrobenzenethiol with 2-bromo-2-(4-nitrophenyl)acetic acid in the presence of a base to form the intermediate product. The intermediate is then subjected to reaction with 4-nitrobenzenethiol in the presence of a catalyst to form the final product, 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone.

Scientific Research Applications

2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone has been studied extensively for its potential applications in the treatment of various diseases such as cancer, inflammation, and bacterial infections. Several studies have shown that 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone exhibits potent anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, 2-({2-Chloro-5-[(2-{4-nitrophenyl}-2-oxoethyl)sulfanyl]phenyl}sulfanyl)-1-{4-nitrophenyl}ethanone has been shown to possess anti-inflammatory and antibacterial properties.